Cas no 1005203-17-7 ((S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole)

(S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole structure
1005203-17-7 structure
Product Name:(S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole
CAS No:1005203-17-7
MF:C19H16N2O3S
MW:352.406943321228
CID:833089
Update Time:2023-08-02

(S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylpiperidine-3,5-dione
    • (S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole
    • s-1,3,4-Oxadiazole, 2-[3-[4-(ethylsulfinyl)phenyl]-5-benzofuranyl]-5-Methyl-
    • 2-[3-[4-[(S)-ethylsulfinyl]phenyl]-1-benzofuran-5-yl]-5-methyl-1,3,4-oxadiazole
    • s-1,3,4-Oxadiazole,2-[3-[4-(ethylsulfinyl)phenyl]-5-benzo[b]furanyl]-5-methyl-
    • Inchi: 1S/C19H16N2O3S/c1-3-25(22)15-7-4-13(5-8-15)17-11-23-18-9-6-14(10-16(17)18)19-21-20-12(2)24-19/h4-11H,3H2,1-2H3/t25-/m0/s1
    • InChI Key: UIDBDVDOKGXDOB-VWLOTQADSA-N
    • SMILES: [S@](CC)(C1C=CC(=CC=1)C1=COC2C=CC(C3=NN=C(C)O3)=CC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Topological Polar Surface Area: 88.3
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